tert-butyl N-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-2-en-1-yl]carbamate
Overview
Description
“tert-butyl N-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-2-en-1-yl]carbamate” is a chemical compound with the molecular formula C17H30BNO4 . It is a solid substance and is often used in the field of medicinal chemistry and chemical intermediate preparation .
Molecular Structure Analysis
The InChI code for this compound is 1S/C17H30BNO4/c1-15(2,3)21-14(20)19-13-10-8-12(9-11-13)18-22-16(4,5)17(6,7)23-18/h8,13H,9-11H2,1-7H3, (H,19,20) . This code provides a detailed description of the molecule’s structure.Physical And Chemical Properties Analysis
This compound has a molecular weight of 323.24 . It is a solid at room temperature and should be stored in an inert atmosphere at 2-8°C . The compound’s InChI code is 1S/C17H30BNO4/c1-15(2,3)21-14(20)19-13-10-8-12(9-11-13)18-22-16(4,5)17(6,7)23-18/h8,13H,9-11H2,1-7H3, (H,19,20) .Scientific Research Applications
Synthesis of Biologically Active Compounds
Tert-butyl derivatives are crucial intermediates in synthesizing biologically active compounds, including pharmaceuticals. For instance, Kong et al. (2016) described the synthesis of a tert-butyl derivative used as an important intermediate in crizotinib, highlighting its role in the development of targeted therapies (Kong et al., 2016). Similarly, Zhao et al. (2017) reported on the synthesis of a tert-butyl compound as an intermediate in the production of omisertinib (AZD9291), underscoring the importance of these derivatives in creating next-generation cancer treatments (Zhao et al., 2017).
Material Science and Nanotechnology
In the realm of material science and nanotechnology, heterodifunctional polyfluorenes derived from tert-butyl compounds exhibit bright fluorescence emission, serving as building blocks for nanoparticles with potential applications in bioimaging and sensing. Fischer et al. (2013) demonstrated the use of these compounds in creating stable nanoparticles with tunable fluorescence properties, potentially useful for medical diagnostics and research tools (Fischer, Baier, & Mecking, 2013).
Advanced Synthesis Techniques
Research into the synthesis techniques involving tert-butyl derivatives contributes to the advancement of organic synthesis methodologies. Ye et al. (2021) conducted a study on tert-butyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole-1-carboxylate, providing insights into crystal structure and density functional theory (DFT) studies. This research not only adds to our understanding of the compound's physicochemical properties but also aids in the development of new synthetic strategies for complex molecules (Ye et al., 2021).
Safety and Hazards
Mechanism of Action
Target of Action
Compounds with similar structures have been used in the field of medicinal chemistry for the synthesis of bioactive molecules .
Mode of Action
The presence of the 1,3,2-dioxaborolane moiety suggests that it might be involved in borylation reactions . Borylation is a type of chemical reaction where a boron atom is introduced into a molecule. This can lead to significant changes in the molecule’s properties and interactions with its targets.
Biochemical Pathways
Compounds containing the 1,3,2-dioxaborolane group are often used in suzuki-miyaura cross-coupling reactions , which are widely used in organic synthesis for the formation of carbon-carbon bonds.
Result of Action
The compound’s potential role in borylation reactions and suzuki-miyaura cross-coupling reactions suggests that it could be used to synthesize a variety of bioactive molecules .
properties
IUPAC Name |
tert-butyl N-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-2-en-1-yl]carbamate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H30BNO4/c1-15(2,3)21-14(20)19-13-10-8-9-12(11-13)18-22-16(4,5)17(6,7)23-18/h11,13H,8-10H2,1-7H3,(H,19,20) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KVZYKJVSNKXWQC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B1(OC(C(O1)(C)C)(C)C)C2=CC(CCC2)NC(=O)OC(C)(C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H30BNO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
323.2 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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